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Compound of Interest

Compound Name: Codamine

CAS No.: 21040-59-5

Cat. No.: B1259167

Get Quote

This technical guide provides a comprehensive overview of the discovery, natural sources, and

biosynthesis of codamine. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on both the well-known opiate, codeine, and the

distinct benzylisoquinoline alkaloid, (+)-codamine.

Codeine
Codeine is a naturally occurring opiate and a prodrug of morphine, widely utilized for its

analgesic, antitussive, and antidiarrheal properties.[1][2][3]

Discovery
Codeine was first isolated in 1832 by the French chemist and pharmacist Pierre-Jean Robiquet.

[1][2][4][5] This discovery followed the isolation of morphine from opium in 1804 and was a

significant advancement in the understanding and utilization of the medicinal properties of the

opium poppy.[2][4][5] The name "codeine" is derived from the Greek word "kṓdeia," meaning

"poppy head."[1]
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The primary natural source of codeine is the opium poppy, Papaver somniferum.[1][6] Codeine

is found in the latex, or opium, which is the dried milky exudate collected from the unripe seed

capsules of the plant.[2] The concentration of codeine in opium is typically between 1% and

3%.[1] While codeine can be directly extracted from the plant, a significant portion of the

commercially available codeine is synthesized from the more abundant morphine, which is also

present in the opium poppy.[2]

Natural Source Alkaloid Concentration in Opium

Papaver somniferum Codeine 1% - 3%

Papaver somniferum Morphine
Varies, but more abundant

than codeine

Biosynthesis of Codeine
Codeine is a benzylisoquinoline alkaloid, and its biosynthesis in Papaver somniferum begins

with the amino acid L-tyrosine. The pathway involves a series of enzymatic reactions to

produce the key intermediate (S)-reticuline. From (S)-reticuline, the pathway proceeds through

several steps to yield thebaine, which is then converted to codeine and subsequently to

morphine.

The key enzymatic steps in the later stages of codeine biosynthesis include:

Thebaine 6-O-demethylase (T6ODM): Converts thebaine to neopinone.

Neopinone isomerase (NISO): Isomerizes neopinone to codeinone.

Codeinone reductase (COR): Reduces codeinone to codeine.
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Biosynthetic pathway of codeine from L-tyrosine.

Experimental Protocol: Isolation and Purification of
Codeine
The following is a generalized experimental protocol for the isolation and purification of codeine

from Papaver somniferum poppy straw, followed by analysis using High-Performance Liquid

Chromatography (HPLC).

1. Extraction:

Sample Preparation: Dry and finely grind poppy straw to a homogenous powder.
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Solvent Extraction: Macerate the powdered poppy straw in an acidic aqueous solution (e.g.,

0.5% sulfuric acid) for several hours with agitation. This protonates the alkaloids, increasing

their solubility in the aqueous phase.

Filtration: Filter the mixture to separate the solid plant material from the acidic extract

containing the alkaloids.

Basification and Liquid-Liquid Extraction: Adjust the pH of the filtrate to approximately 9-10

with a base (e.g., ammonium hydroxide). This deprotonates the alkaloids, making them more

soluble in organic solvents. Extract the alkaloids from the aqueous solution using a non-polar

organic solvent such as a mixture of chloroform and isopropanol. Repeat the extraction

multiple times to ensure complete transfer of the alkaloids.

Concentration: Combine the organic extracts and evaporate the solvent under reduced

pressure to obtain a crude alkaloid extract.

2. Purification by HPLC:

Column: A reversed-phase C18 column is commonly used.[7]

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous buffer

(e.g., ammonium acetate or phosphate buffer) and an organic solvent (e.g., acetonitrile or

methanol). The specific gradient will depend on the complexity of the extract and the desired

separation.

Detection: UV detection at a wavelength of approximately 285 nm is suitable for codeine.

Fraction Collection: Collect the fractions corresponding to the retention time of a codeine

standard.

Purity Analysis: Analyze the collected fractions for purity using the same or a modified HPLC

method. Pool the pure fractions and evaporate the solvent to obtain purified codeine.
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General workflow for the isolation and purification of codeine.
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(+)-Codamine
(+)-Codamine is a benzylisoquinoline alkaloid with a distinct chemical structure from codeine.

Information on this compound is significantly more limited in scientific literature.

Discovery
The initial discovery and isolation of (+)-codamine have been reported, with one study noting

its isolation from opium as a minor phenolic alkaloid.[8]

Natural Sources
(+)-Codamine has been isolated from the plant Xylopia parviflora, a member of the

Annonaceae family.[8][9][10] It has also been reported in Stephania pierrei. Specific

quantitative data on the concentration of (+)-codamine in these natural sources is not readily

available in the reviewed literature.

Natural Source Family

Xylopia parviflora Annonaceae

Stephania pierrei Menispermaceae

Papaver somniferum (minor) Papaveraceae

Biosynthesis of (+)-Codamine
As a benzylisoquinoline alkaloid, the biosynthesis of (+)-codamine is expected to follow the

general pathway starting from L-tyrosine and proceeding through the key intermediate (S)-

reticuline. The specific enzymatic steps that modify (S)-reticuline to form (+)-codamine have

not been fully elucidated. The general pathway is illustrated below.
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General biosynthetic pathway for benzylisoquinoline alkaloids.

Experimental Protocol: General Alkaloid Isolation
Due to the lack of detailed published protocols for the specific isolation of (+)-codamine, a

general methodology for the extraction of alkaloids from plant material is provided.

1. Extraction:

Sample Preparation: Dry and pulverize the plant material (e.g., bark or roots of Xylopia

parviflora).

Defatting: Pre-extract the powdered material with a non-polar solvent like hexane to remove

lipids and other non-polar compounds.

Alkaloid Extraction: Extract the defatted plant material with a polar solvent, such as methanol

or ethanol, often acidified with a small amount of acid (e.g., acetic acid or hydrochloric acid)

to facilitate alkaloid extraction.

Solvent Partitioning: Concentrate the alcoholic extract and partition it between an acidic

aqueous layer and an organic solvent (e.g., ethyl acetate) to remove neutral and weakly

basic compounds. The alkaloids will remain in the acidic aqueous phase.

Basification and Extraction: Make the aqueous phase basic (pH 9-10) with a suitable base

(e.g., sodium carbonate or ammonium hydroxide) and extract the liberated alkaloids with an
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immiscible organic solvent like dichloromethane or chloroform.

2. Purification:

Chromatography: The crude alkaloid extract can be subjected to various chromatographic

techniques for purification. This may include column chromatography on silica gel or

alumina, followed by preparative Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC) for final purification.

Characterization: The structure of the isolated (+)-codamine can be confirmed using

spectroscopic methods such as Mass Spectrometry (MS), Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H, ¹³C, and 2D NMR), and comparison with literature data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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